Cas no 1361467-65-3 (4-(Aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 4-(Aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1361467-65-3
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 4931587
• Update Time: 2025-06-08

4-(Aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C10H11F3N2O3/c1-5-9(18-10(11,12)13)7(3-14)6(4-15-5)2-8(16)17/h4H,2-3,14H2,1H3,(H,16,17)
• InChI Key： ZDCVIRUXZYSUJU-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=NC=C(CC(=O)O)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: -1.1
• Topological Polar Surface Area: 85.4

Additional information on 4-(Aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid

Comprehensive Overview of 4-(Aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1361467-65-3)

The compound 4-(Aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1361467-65-3) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethoxy group and an aminomethyl side chain, makes it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its role in modulating biological activity and enhancing molecular stability.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in medicinal chemistry. The trifluoromethoxy group, in particular, is known for its ability to improve metabolic stability and bioavailability, making 4-(Aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid a focal point for developing novel therapeutics. This compound is often explored in the context of central nervous system (CNS) targeting molecules and enzyme inhibitors, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the aminomethyl functionality in this compound offers versatile reactivity, enabling further derivatization for custom applications. Its acetic acid moiety also provides a handle for conjugation or salt formation, enhancing its utility in formulation development. These features have led to growing interest in CAS No. 1361467-65-3 among researchers working on small-molecule drug candidates and bioconjugation strategies.

The compound's relevance extends to agrochemical innovation, where trifluoromethoxy-substituted pyridines are prized for their pest-control properties. As sustainability becomes a key concern in agriculture, 4-(Aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid is being investigated for its potential in next-generation, low-environmental-impact crop protection agents. This aligns with global searches for eco-friendly agrochemicals and green chemistry solutions.

Analytical characterization of CAS No. 1361467-65-3 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure precise quality control for research applications, addressing the pharmaceutical industry's emphasis on compound purity standards and regulatory compliance. The compound's stability under various conditions is also a topic of interest, particularly for researchers optimizing storage conditions for sensitive intermediates.

In the context of intellectual property, 4-(Aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid has appeared in patent literature related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. This underscores its importance in competitive therapeutic areas like oncology and inflammation. The compound's structural motifs are frequently cited in discussions about scaffold hopping strategies and fragment-based drug design—topics that dominate current medicinal chemistry forums.

Looking ahead, the development of CAS No. 1361467-65-3 derivatives may contribute to addressing challenges in drug-resistant pathogens and neurodegenerative diseases—two areas receiving substantial research funding worldwide. Its pyridine-acetic acid hybrid structure offers a balance between hydrophilicity and membrane permeability, a crucial factor in modern blood-brain barrier penetration studies. These applications position the compound at the intersection of multiple high-interest research domains.